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Compound of Interest

Compound Name: H3B-6545 hydrochloride

Cat. No.: B15540925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth summary of the preclinical pharmacokinetics,

absorption, distribution, metabolism, and excretion (ADME) properties of H3B-6545, a first-in-

class, orally available Selective Estrogen Receptor Covalent Antagonist (SERCA). The

information is compiled from published nonclinical studies to support further research and

development.

Introduction to H3B-6545
H3B-6545 is an investigational agent developed for the treatment of estrogen receptor-positive

(ER+), HER2-negative breast cancer.[1] It uniquely inactivates both wild-type and mutant

estrogen receptor alpha (ERα) through a covalent-binding mechanism.[2] By covalently binding

to cysteine 530 (C530) in the ERα ligand-binding domain, H3B-6545 enforces a distinct

antagonist conformation, leading to potent and sustained inhibition of ERα signaling.[2][3] This

mechanism is effective against mutations, such as Y537S and D538G, that confer resistance to

other endocrine therapies.[4] Preclinical studies have demonstrated its significant single-agent

anti-tumor activity in various xenograft models.[5][6][7]

Mechanism of Action: Covalent Inactivation of ERα
H3B-6545's mechanism involves selective and irreversible binding to ERα. This covalent

interaction distinguishes it from selective estrogen receptor modulators (SERMs) and selective
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estrogen receptor degraders (SERDs).[8] The targeted cysteine residue is not present in other

nuclear hormone receptors, contributing to the molecule's selectivity.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phase 1/2 study of H3B-6545 in women with locally advanced/metastatic estrogen
receptor-positive, HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

2. ascopubs.org [ascopubs.org]

3. discovery.researcher.life [discovery.researcher.life]

4. ASCO – American Society of Clinical Oncology [asco.org]

5. cancer-research-network.com [cancer-research-network.com]

6. aacrjournals.org [aacrjournals.org]

7. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in
Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Advances in Targeted Therapy: The Emergence of H3B-6545 in Breast Cancer Treatment
[synapse.patsnap.com]

9. Facebook [cancer.gov]

To cite this document: BenchChem. [Preclinical Pharmacokinetics and Metabolism of H3B-
6545: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540925#h3b-6545-preclinical-pharmacokinetics-
and-metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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